Cas no 6420-06-0 (1-Naphthalenesulfonicacid,4-hydroxy-3-[2-[4'-[2-(1-hydroxy-5-sulfo-2-naphthalenyl)diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]diazenyl]-,sodium salt (1:2))

• Product Name: 1-Naphthalenesulfonicacid,4-hydroxy-3-[2-[4'-[2-(1-hydroxy-5-sulfo-2-naphthalenyl)diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]diazenyl]-,sodium salt (1:2)
• CAS No: 6420-06-0
• MF: C₃₄H₂₄N₄Na₂O₈S₂
• MW: 726.685907363892
• CID: 505770
• PubChem ID: 22925
• Update Time: 2025-04-19

1-Naphthalenesulfonicacid,4-hydroxy-3-[2-[4'-[2-(1-hydroxy-5-sulfo-2-naphthalenyl)diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]diazenyl]-,sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid,4-hydroxy-3-[2-[4'-[2-(1-hydroxy-5-sulfo-2-naphthalenyl)diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]diazenyl]-,sodium salt (1:2)
• 1-Naphthalenesulfonicacid,4-hydroxy-3-[2-[4'-[2-(1-hydroxy-5-sulfo-2-naphthalenyl)diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl
• AZO BLUE
• 1-Naphthalenesulfonic acid, 4-hydroxy-3-((4'-((1-hydroxy-5-sulfo-2-naphthalenyl)azo)-3,3'-dimethyl(1,1'-bip henyl)-4-yl)azo)-, disodium salt
• C.I. 23685
• C.I. Direct Violet 28
• C.I. Direct Violet 28, disodium salt
• LS-94936
• 1-Naphthalenesulfonic acid, 4-hydroxy-3-((4'-((1-hydroxy-5-sulfo-2-naphthalenyl)azo)-3,3'-dimethyl(1,1'-biphenyl)-4-yl)azo)-, disodium salt
• Disodium;5-hydroxy-6-[(1-hydroxy-4-sulfonatonaphthalen-2-yl)diazenyl]-8-[[2-methyl-4-(3-methylphenyl)phenyl]diazenyl]naphthalene-1-sulfonate
• 6420-06-0
• DTXSID001023465

• Inchi： 1S/C34H26N4O8S2.2Na/c1-19-7-5-8-21(15-19)22-13-14-26(20(2)16-22)35-36-27-17-28(34(40)25-11-6-12-30(32(25)27)47(41,42)43)37-38-29-18-31(48(44,45)46)23-9-3-4-10-24(23)33(29)39;;/h3-18,39-40H,1-2H3,(H,41,42,43)(H,44,45,46);;/q;2*+1/p-2/b36-35+,38-37+;;
• InChI Key： IJZLGWNXRIYHKT-GGNJJQLWSA-L
• SMILES： S(C1C=CC=C2C(=C(C=C(C2=1)/N=N/C1C=CC(=CC=1C)C1C=CC=C(C)C=1)/N=N/C1=CC(=C2C=CC=CC2=C1O)S(=O)(=O)[O-])O)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 726.083094
• Monoisotopic Mass: 726.083094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 50
• Rotatable Bond Count: 5
• Complexity: 1600
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 214

Experimental Properties

• Color/Form: Blue black powder with metallic luster
• Solubility: The aqueous solution is purple, which precipitates purple precipitates when it meets hydrochloric acid, unchanged when it meets dilute acetic acid, and produces magenta when it meets sodium hydroxide. Its concentrated sulfuric acid solution is blue, which precipitates purple precipitates when diluted with water